![molecular formula C18H21FN4O2 B2419633 N-(3-fluoro-4-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide CAS No. 1029763-66-3](/img/structure/B2419633.png)
N-(3-fluoro-4-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide
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Description
N-(3-fluoro-4-methylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis for PET Imaging
Research has highlighted the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging, particularly targeting the translocator protein (18 kDa). For instance, Dollé et al. (2008) described the radiosynthesis of [18F]PBR111, a compound designed for in vivo PET imaging, emphasizing the significance of incorporating fluorine-18 for tracing biological processes in real-time (Dollé et al., 2008).
Synthesis of Stable Isotope-Labeled Compounds
Lin and Weaner (2012) discussed the synthesis of stable isotope-labeled antibacterial agents, showcasing the role of specific structural features in drug design and the importance of such compounds in pharmacokinetic and metabolic studies (Lin & Weaner, 2012).
Investigation of Peripheral Benzodiazepine Receptor
Fookes et al. (2008) synthesized and evaluated fluorinated compounds for studying the peripheral benzodiazepine receptor using PET, indicating the utility of such compounds in neurodegenerative disease research (Fookes et al., 2008).
Synthesis and Antimicrobial Activity
Hossan et al. (2012) explored the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives, highlighting the chemical versatility of these compounds in developing new antimicrobial agents (Hossan et al., 2012).
Anticonvulsant Activity Evaluation
Obniska et al. (2015) synthesized and evaluated new acetamides for anticonvulsant activity, demonstrating the pharmacological potential of such compounds in epilepsy treatment (Obniska et al., 2015).
Properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H21FN4O2/c1-12-5-6-14(10-15(12)19)21-16(24)11-25-17-9-13(2)20-18(22-17)23-7-3-4-8-23/h5-6,9-10H,3-4,7-8,11H2,1-2H3,(H,21,24) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNVQHQNHANCYHF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=NC(=NC(=C2)C)N3CCCC3)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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